Cas no 1647-12-7 (3-Butenoicacid, 2-methyl-, ethyl ester)

• Product Name: 3-Butenoicacid, 2-methyl-, ethyl ester
• CAS No: 1647-12-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD30169082
• CID: 235757
• PubChem ID: 3014026
• Update Time: 2025-11-01

3-Butenoicacid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoicacid, 2-methyl-, ethyl ester
• ethyl 2-methylbut-3-enoate
• Ethyl 2-methyl-3-butenoate
• 2-Methyl-but-3-enoic acid ethyl ester
• 3-Butenoic acid, 2-Methyl-, ethyl ester
• 2-methylbut-3-enoic acid ethyl ester
• ethyl2-methylbut-3-enoate
• NS00010207
• DTXSID50936981
• SB34121
• EN300-6284749
• SCHEMBL8128351
• 1647-12-7
• EC 700-224-5

• MDL： MFCD30169082
• Inchi： 1S/C7H12O2/c1-4-6(3)7(8)9-5-2/h4,6H,1,5H2,2-3H3
• InChI Key： WDCCXADRWCXXOR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C=C)C)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.896
• Boiling Point: 136°C at 760 mmHg
• Flash Point: 40.3°C
• Refractive Index: 1.416
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 3-Butenoicacid, 2-methyl-, ethyl ester

Recent Advances in the Study of 3-Butenoic Acid, 2-Methyl-, Ethyl Ester (CAS: 1647-12-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Butenoic acid, 2-methyl-, ethyl ester (CAS: 1647-12-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block in organic synthesis and potential biological activities. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic utility, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the importance of 1647-12-7 as a key intermediate in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in constructing γ,δ-unsaturated esters, which serve as crucial precursors for prostaglandin analogs and other bioactive compounds. The compound's α,β-unsaturated carbonyl moiety makes it particularly valuable for Michael addition reactions and other nucleophilic transformations in medicinal chemistry.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that derivatives of 3-Butenoic acid, 2-methyl-, ethyl ester show moderate inhibitory effects against several cancer cell lines, particularly in breast and colon cancer models. The proposed mechanism involves interference with cellular redox homeostasis, though further structure-activity relationship studies are needed to optimize this activity.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis using 1647-12-7 have been particularly noteworthy. A 2024 Nature Catalysis paper described an efficient enantioselective hydrogenation protocol that achieves >95% ee for the production of chiral building blocks from this substrate. This development opens new possibilities for the synthesis of stereochemically complex pharmaceutical intermediates.

The compound's safety profile has also been recently evaluated. Toxicology studies conducted in 2023 (published in Regulatory Toxicology and Pharmacology) established an LD50 of 1250 mg/kg in rodent models, with no significant genotoxicity observed at therapeutic dose ranges. These findings support its continued use in pharmaceutical development while highlighting the need for proper handling precautions in laboratory settings.

Emerging applications include its use as a monomer in biodegradable polymer synthesis for drug delivery systems. Research from the 2024 Journal of Controlled Release demonstrated that copolymers containing 3-Butenoic acid, 2-methyl-, ethyl ester derivatives exhibit favorable degradation kinetics and biocompatibility, suggesting potential for controlled release formulations.

Future research directions appear to be focusing on three main areas: (1) development of more efficient synthetic routes to reduce production costs, (2) exploration of its potential as a pharmacophore in antimicrobial agents, and (3) investigation of its metabolites for possible bioactive properties. Several ongoing clinical trials (as listed in ClinicalTrials.gov) are evaluating derivatives of this compound for various therapeutic indications.

In conclusion, 3-Butenoic acid, 2-methyl-, ethyl ester (CAS: 1647-12-7) continues to demonstrate significant value in pharmaceutical research and development. Its dual role as both a synthetic building block and a potential bioactive scaffold makes it a compound of considerable interest for future drug discovery efforts. Researchers are encouraged to explore its untapped potential while considering the latest safety and synthetic protocol advancements discussed in recent literature.